n-Nonanoic Acid

• CAS No.: 112-05-0
• Product Name: n-Nonanoic Acid
• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: nonanoic acid
• Standard InChI: InChI=1S/C9H18O2/c1-2-3-4-5-6-7-8-9(10)11/h2-8H2,1H3,(H,10,11)
• Standard InChIKey: FBUKVWPVBMHYJY-UHFFFAOYSA-N
• SMILES: CCCCCCCCC(=O)O
• Canonical SMILES: CCCCCCCCC(=O)O
• Appearance: Unit:100 mgPurity:99%Physical liquid
• Boiling Point: 254.5 °C
• Colorform: Colorless, oily liquid at ordinary temp; crystallizes when cooled; Yellowish oil
• Density: d204 0.91; 0.9052 g/cu cm at 20 °C; 0.901-0.906
• Flash Point: 133 °C (open cup)
• Melting Point: 12.3 °C; Fp 12.24 °; 12.4 °C; 12.3°C
• Physical Description: Liquid; OtherSolid, Liquid; Liquid; colourless to pale yellow liquid
• Description: Nonanoic Acid is a naturally-occurring saturated fatty acid with nine carbon atoms. The ammonium salt form of nonanoic acid is used as an herbicide. It works by stripping the waxy cuticle of the plant, causing cell disruption, cell leakage, and death by desiccation.; Nonanoic acid is a C9 straight-chain saturated fatty acid which occurs naturally as esters of the oil of pelargonium. Has antifungal properties, and is also used as a herbicide as well as in the preparation of plasticisers and lacquers. It has a role as an antifeedant, a plant metabolite, a Daphnia magna metabolite and an algal metabolite. It is a straight-chain saturated fatty acid and a medium-chain fatty acid. It is a conjugate acid of a nonanoate. It derives from a hydride of a nonane.; Pelargonic acid, also known as pelargon or nonanoate, belongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Pelargonic acid exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Pelargonic acid has been found in human epidermis tissue, and has also been detected in most biofluids, including feces, sweat, blood, and urine. Within the cell, pelargonic acid is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. Pelargonic acid exists in all eukaryotes, ranging from yeast to humans. Pelargonic acid participates in a number of enzymatic reactions. In particular, pelargonic acid can be biosynthesized from nonane. Pelargonic acid is also a parent compound for other transformation products, including but not limited to, 2-hydroxynonanoic acid, (8R)-8-hydroxynonanoic acid, and 9-aminononanoic acid. Pelargonic acid is a cheese, cultured dairy, and dirty tasting compound that can be found in a number of food items such as pepper (c. frutescens), common oregano, hyssop, and mandarin orange (clementine, tangerine). This makes pelargonic acid a potential biomarker for the consumption of these food products.
• Related CAS: 14047-60-0 (hydrochloride salt); 23282-34-0 (potassium salt); 29813-38-5 (calcium salt); 5112-16-3 (cadmium salt); 7640-78-0 (zinc salt)
• Solubility: 0.00 M; 0.284 mg/mL at 20 °C; Soluble in ethanol, chloroform, ether; 1:8 IN 50% ALCOHOL; 1:3 IN 60% ALCOHOL; INSOL IN WATER; SOL IN MOST ORG SOLVENTS; In water, 284 mg/L at 30 °C; 0.284 mg/mL; soluble inmost organic solvents; Insoluble in wate
• Synonyms: nonanoic acid; pelargonic acid; pelargonic acid, aluminum salt; pelargonic acid, cadmium salt; pelargonic acid, calcium salt; pelargonic acid, potassium salt; pelargonic acid, sodium salt; pelargonic acid, zinc salt; potassium nonanoate
• Vapor Density: 4.41 (Air = 1)
• Vapor Pressure: 0.00 mmHg; 1.65X10-3 mm Hg at 25 °C
• Reference: 1. T. Rezanka and K. Sigler “Odd-numbered very-long-chain fatty acids from the microbial, animal and plant kingdoms” Progress in Lipid Research, vol. 48pp. 206-238, 20092. A. Hajra and N. Radin “Biosynthesis of the cerebroside odd-numbered fatty acids” Journal of Lipid Research, vol. 3 pp. 327-332, 19623. A. Clemmenson et al. “Genome-Wide Expression Analysis of Human In Vivo Irritated Epidermis: Differential Profiles Induced by Sodium Lauryl Sulfateand Nonanoic Acid” Journal of Investigative Dermatology, vol. 130 pp. 2201-2210, 20104. P. Breeuwer et al. “Nonanoic Acid, a Fungal Self-Inhibitor, Prevents Germination of Rhizopus oligosporus Sporangiospores by Dissipation of the pHGradient” Applied and Environmental Microbiology, vol. 63 pp. 178-185, 19975. R. Micha and D. Mozaffarian “Saturated Fat and Cardiometabolic Risk Factors, Coronary Heart Disease, Stroke, and Diabetes: a Fresh Look at theEvidence” Lipids, vol. 45 pp. 893-905, 2010
• PubChem Compound: 8158
• Last Modified: Nov 11 2021